4-(2-Amino-acetyl)-benzoic acid methyl ester hydrochloride

• IUPAC Name: methyl 4-(2-aminoacetyl)benzoate;hydrochloride
• InChI: InChI=1S/C10H11NO3.ClH/c1-14-10(13)8-4-2-7(3-5-8)9(12)6-11;/h2-5H,6,11H2,1H3;1H
• InChI Key: IFMUQUIQAWPJBQ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)C(=O)CN.Cl
• Molecular Formula: C10H12ClNO3
• DSSTOX Substance ID: DTXSID30736300
• Molecular Weight: 229.66 g/mol
• CAS RN: 860344-26-9

Description

4-(2-Amino-acetyl)-benzoic acid methyl ester hydrochloride, also known as AMCA, is a fluorescent probe used in biochemical research. It is a derivative of 7-amino-4-methylcoumarin and is commonly used in the analysis of peptides, proteins, and nucleic acids. The compound has a high quantum yield and excitation and emission spectra that make it an excellent tool for fluorescence-based assays.

Mechanism of Action

4-(2-Amino-acetyl)-benzoic acid methyl ester hydrochloride works by absorbing light at a particular wavelength and then emitting light at a longer wavelength. This process is known as fluorescence and is used to detect the presence of the compound in a sample. The mechanism of action of 4-(2-Amino-acetyl)-benzoic acid methyl ester hydrochloride is based on the principle of Förster resonance energy transfer (FRET), which involves the transfer of energy between two fluorophores.
Biochemical and Physiological Effects:
4-(2-Amino-acetyl)-benzoic acid methyl ester hydrochloride has no known biochemical or physiological effects on living organisms. It is a non-toxic compound that is used solely for research purposes.

Advantages and Limitations for Lab Experiments

The advantages of using 4-(2-Amino-acetyl)-benzoic acid methyl ester hydrochloride in lab experiments include its high quantum yield, excitation and emission spectra, and stability in aqueous solutions. The compound is also relatively easy to synthesize and is commercially available. The limitations of using 4-(2-Amino-acetyl)-benzoic acid methyl ester hydrochloride include its relatively low molar extinction coefficient, which can limit its sensitivity in some applications.

Future Directions

There are several future directions for the use of 4-(2-Amino-acetyl)-benzoic acid methyl ester hydrochloride in scientific research. One potential application is in the development of fluorescence-based assays for drug discovery and screening. Another potential direction is in the development of new methods for DNA sequencing using 4-(2-Amino-acetyl)-benzoic acid methyl ester hydrochloride as a fluorescent tag. Additionally, 4-(2-Amino-acetyl)-benzoic acid methyl ester hydrochloride could be used in the development of new imaging techniques for the detection of cancer cells and other diseases.

Scientific Research Applications

4-(2-Amino-acetyl)-benzoic acid methyl ester hydrochloride has a wide range of applications in scientific research, particularly in the field of biochemistry. It is commonly used as a fluorescent probe for the analysis of peptides, proteins, and nucleic acids. The compound is also used in the development of fluorescence-based assays for enzyme activity, protein-protein interactions, and DNA sequencing.

Synthesis routes and methods

Procedure details

4(2-Azido-acetyl)-benzoic acid methyl ester (6.53 mmol) was suspended in methanol (30 ml) and aqueous hydrochloric acid (6.53 mmol, 1M) was added. A catalytic amount of palladium on carbon (10% wt) was added and the reaction stirred over an atmosphere of hydrogen for 3 h. The reaction was filtered and the solvent removed in vacuo to give the title compound (1.3 g) as a yellow solid m/z=194 in MS ES+, which was used in the next step without purification.